Cas no 1740-67-6 (3-(2-chloroethoxy)propanenitrile)

• Product Name: 3-(2-chloroethoxy)propanenitrile
• CAS No: 1740-67-6
• MF: C₅H₈ClNO
• MW: 133.576120376587
• MDL: MFCD19232459
• CID: 2782332
• PubChem ID: 20459370
• Update Time: 2025-06-08

3-(2-chloroethoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethoxy)propanenitrile
• AKOS006385308
• 1740-67-6
• DTXCID80558195
• DTXSID60607438
• CS-0239038
• STL286700
• BBL024982
• EN300-204637
• SCHEMBL11064559
• MFCD19232459
• Propanenitrile, 3-(2-chloroethoxy)-
• BAA74067
• VS-07955
• G42156

• MDL： MFCD19232459
• Inchi： 1S/C5H8ClNO/c6-2-5-8-4-1-3-7/h1-2,4-5H2
• InChI Key： CFKJOWJKHQXRRR-UHFFFAOYSA-N
• SMILES： ClCCOCCC#N

Computed Properties

• Exact Mass: 133.0294416Da
• Monoisotopic Mass: 133.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-(2-chloroethoxy)propanenitrile

Recent Advances in the Study of 3-(2-chloroethoxy)propanenitrile (CAS: 1740-67-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-(2-chloroethoxy)propanenitrile (CAS: 1740-67-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloroethoxy and nitrile functional groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of novel therapeutic agents targeting neurological disorders and cancer. The unique reactivity of the nitrile group, combined with the chloroethoxy moiety, allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-(2-chloroethoxy)propanenitrile in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. Researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. The study also emphasized the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

In addition to its applications in oncology, 3-(2-chloroethoxy)propanenitrile has been investigated for its potential in neuropharmacology. A recent preprint on bioRxiv reported its use as a precursor in the synthesis of GABAergic modulators, which could offer new treatment avenues for epilepsy and anxiety disorders. The study utilized computational modeling and in vitro assays to identify optimal structural modifications of the compound, leading to enhanced binding affinity for GABA receptors. These findings underscore the compound's versatility and its potential to address unmet medical needs in neurology.

Another area of interest is the environmental and safety profile of 3-(2-chloroethoxy)propanenitrile. A 2022 regulatory assessment by the European Chemicals Agency (ECHA) evaluated its toxicity and ecotoxicity, concluding that while the compound requires careful handling due to its reactive functional groups, it does not pose significant environmental risks when used under controlled conditions. This assessment is crucial for its industrial-scale production and application in pharmaceutical manufacturing.

Looking ahead, ongoing research aims to expand the utility of 3-(2-chloroethoxy)propanenitrile in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its incorporation into peptide-mimetic scaffolds and prodrug formulations. These innovations could further enhance its therapeutic potential and pave the way for next-generation treatments. As the field advances, continued monitoring of the compound's safety and efficacy will be essential to ensure its successful translation into clinical applications.